Cas no 95418-92-1 (2-Acetyl-3,4,5-trichlorothiophene)

• Product Name: 2-Acetyl-3,4,5-trichlorothiophene
• CAS No: 95418-92-1
• MF: C₆H₃Cl₃OS
• MW: 229.511417627335
• CID: 2702210
• PubChem ID: 149267
• Update Time: 2025-04-21

2-Acetyl-3,4,5-trichlorothiophene Chemical and Physical Properties

Names and Identifiers

• MFCD00093420
• 95418-92-1
• G92143
• 1-(3,4,5-Trichlorothiophen-2-yl)ethanone
• 65434-11-9
• DTXSID80915007
• 2-acetyltrichlorothiophen
• 2-Acetyl-3,4,5-trichlorothiophene
• Ethanone, 1-(3,4,5-trichloro-2-thienyl)-
• 1-(3,4,5-trichloro-2-thienyl)ethanone
• 660-537-7
• 1-(3,4,5-Trichlorothiophen-2-yl)ethan-1-one
• AKOS000277816

• Inchi： 1S/C6H3Cl3OS/c1-2(10)5-3(7)4(8)6(9)11-5/h1H3
• InChI Key： WQUPBUNZMUOHGG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(SC=1C(C)=O)Cl)Cl

Computed Properties

• Exact Mass: 227.897019Da
• Monoisotopic Mass: 227.897019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų